Cas no 1806421-73-7 (2-Fluoro-3-hydroxy-6-nitropyridine)
2-Fluoro-3-hydroxy-6-nitropyridine is a fluorinated nitropyridine derivative with notable reactivity and versatility in synthetic chemistry. The presence of fluorine at the 2-position enhances its electron-withdrawing properties, while the hydroxy and nitro groups at the 3- and 6-positions, respectively, provide multiple sites for functionalization. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical synthesis, where its structural motifs are leveraged for the development of bioactive molecules. Its well-defined reactivity profile enables selective modifications, making it a useful building block for heterocyclic chemistry. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.
1806421-73-7 structure
Product Name:2-Fluoro-3-hydroxy-6-nitropyridine
CAS No:1806421-73-7
MF:C5H3FN2O3
MW:158.087324380875
CID:4802412
Update Time:2025-10-24
2-Fluoro-3-hydroxy-6-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Fluoro-3-hydroxy-6-nitropyridine
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- Inchi: 1S/C5H3FN2O3/c6-5-3(9)1-2-4(7-5)8(10)11/h1-2,9H
- InChI Key: GSFMTYIFLGUWCL-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC([N+](=O)[O-])=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 160
- XLogP3: 1.1
- Topological Polar Surface Area: 78.9
2-Fluoro-3-hydroxy-6-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029006269-250mg |
2-Fluoro-3-hydroxy-6-nitropyridine |
1806421-73-7 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029006269-500mg |
2-Fluoro-3-hydroxy-6-nitropyridine |
1806421-73-7 | 95% | 500mg |
$1,718.70 | 2022-03-31 | |
| Alichem | A029006269-1g |
2-Fluoro-3-hydroxy-6-nitropyridine |
1806421-73-7 | 95% | 1g |
$3,184.50 | 2022-03-31 |
2-Fluoro-3-hydroxy-6-nitropyridine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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